Research Area
  • LY3200882
    LY3200882
    • Cat. No.:
    • B608740
    • CAS No.:
    • 1898283-02-7
    • Molecular Formula:
    • C24H29N5O3
    • Molecular Weight:
    • 435.5 g/mol
    Description
    LY-3200882 is under investigation in clinical trial NCT04158700 (A Study of LY3200882 and Pembrolizumab in Participants With Advanced Cancer).
    TGFbeta Inhibitor LY3200882 is an orally bioavailable agent that ...
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  • Temuterkib
    Temuterkib
    • Cat. No.:
    • B608742
    • CAS No.:
    • 1951483-29-6
    • Molecular Formula:
    • C22H27N7O2S
    • Molecular Weight:
    • 453.6 g/mol
    Description
    Temuterkib is an orally available inhibitor of extracellular signal-regulated kinase (ERK) 1 and 2, with potential antineoplastic activity. Upon oral administration, temuterkib inhibits both ERK 1 and 2, thereby...
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  • LY3295668
    LY3295668
    • Cat. No.:
    • B608743
    • CAS No.:
    • 1919888-06-4
    • Molecular Formula:
    • C24H26ClF2N5O2
    • Molecular Weight:
    • 489.9 g/mol
    Description
    Aurora A Kinase Inhibitor LY3295668 is an orally bioavailable inhibitor of the serine/threonine protein kinase aurora A, with potential antimitotic and antineoplastic activities. Upon administration, aurora A ki...
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  • LY-402913
    LY-402913
    • Cat. No.:
    • B608746
    • CAS No.:
    • 334970-65-9
    • Molecular Formula:
    • C28H24ClN3O6
    • Molecular Weight:
    • 534.0 g/mol
    Description
    an MRP1 modulator;  structure in first source
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  • LY52
    LY52
    • Cat. No.:
    • B608749
    • CAS No.:
    • Molecular Formula:
    • C22H24N4O6
    • Molecular Weight:
    • 440.4 g/mol
    Description
    LY52 is an inhibitor of matrix metalloproteinase-2. It acts by suppressing tumor invasion and metastasis.
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  • LY900009
    LY900009
    • Cat. No.:
    • B608750
    • CAS No.:
    • 209984-68-9
    • Molecular Formula:
    • C23H27N3O4
    • Molecular Weight:
    • 409.5 g/mol
    Description
    LY900009 is a small molecule inhibitor of Notch signalling via selective inhibition of the γ-secretase protein. LY900009 inhibited plasma levels of amyloid-β peptide in a dose-dependent manner with 80-90% inhib...
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  • LYN-1604
    LYN-1604
    • Cat. No.:
    • B608757
    • CAS No.:
    • Molecular Formula:
    • C33H43Cl2N3O2
    • Molecular Weight:
    • 584.6 g/mol
    Description
    Novel activator of ULK1, inducing cell death involved in ATF3, RAD21, and caspase3, accompanied by autophagy and apoptosis
    LYN-1604 is a novel activator of ULK1, inducing cell death involved in ATF3, RAD21, a...
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  • LYN-1604 hydrochloride
    LYN-1604 hydrochloride
    • Cat. No.:
    • B608758
    • CAS No.:
    • Molecular Formula:
    • C33H44Cl3N3O2
    • Molecular Weight:
    • 621.1 g/mol
    Description
    LYN-1604 is a novel activator of ULK1, inducing cell death involved in ATF3, RAD21, and caspase3, accompanied by autophagy and apoptosis. LYN-1604 could induce cell death, associated with autophagy by the ULK c...
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  • Lys01
    Lys01
    • Cat. No.:
    • B608763
    • CAS No.:
    • Molecular Formula:
    • C23H23Cl2N5
    • Molecular Weight:
    • 440.4 g/mol
    Description
    LYS01 free base is a new lysosomal autophagy inhibitor. Lys01 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. The trihydydrochloride salt of LYS01 is called LY...
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  • M-110
    M-110
    • Cat. No.:
    • B608784
    • CAS No.:
    • Molecular Formula:
    • C22H28ClN5O3
    • Molecular Weight:
    • 445.9 g/mol
    Description
    M-110 is a inhibitor of protein arginine N-methyltransferases (PRMTs). It is also a highly isoform-selective, cell permeable and potent ATP-competitive inhibitor of the PIM kinase family that prefers PIM-3, show...
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